Cas no 2227663-27-4 ((1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol)
(1R)-1-(5-Bromo-1,3-thiazol-2-yl)ethan-1-ol is a chiral brominated thiazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its stereospecific (R)-configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and chiral intermediate applications. The presence of the 5-bromo substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating further functionalization. The hydroxyl group offers a versatile handle for derivatization, including esterification or oxidation. This compound is particularly useful in the development of bioactive molecules, owing to the thiazole ring's prevalence in medicinal chemistry. Its well-defined structure and functional group compatibility make it a reliable building block for targeted synthetic pathways.
2227663-27-4 structure
Product Name:(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol
CAS No:2227663-27-4
MF:C5H6BrNOS
MW:208.076239109039
CID:6461597
PubChem ID:165643511
Update Time:2025-05-28
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- (1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol
- (R)-1-(5-bromothiazol-2-yl)ethan-1-ol
-
- Inchi: 1S/C5H6BrNOS/c1-3(8)5-7-2-4(6)9-5/h2-3,8H,1H3/t3-/m1/s1
- InChI Key: BJNWDFBORWABQJ-GSVOUGTGSA-N
- SMILES: S1C(Br)=CN=C1[C@@H](C)O
Experimental Properties
- Density: 1.742±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 263.4±20.0 °C(Predicted)
- pka: 12.81±0.20(Predicted)
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1919962-0.05g |
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol |
2227663-27-4 | 0.05g |
$1224.0 | 2023-09-17 | ||
| Enamine | EN300-1919962-0.1g |
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol |
2227663-27-4 | 0.1g |
$1283.0 | 2023-09-17 | ||
| Enamine | EN300-1919962-0.25g |
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol |
2227663-27-4 | 0.25g |
$1341.0 | 2023-09-17 | ||
| Enamine | EN300-1919962-0.5g |
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol |
2227663-27-4 | 0.5g |
$1399.0 | 2023-09-17 | ||
| Enamine | EN300-1919962-1.0g |
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol |
2227663-27-4 | 1g |
$1458.0 | 2023-06-02 | ||
| Enamine | EN300-1919962-2.5g |
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol |
2227663-27-4 | 2.5g |
$2856.0 | 2023-09-17 | ||
| Enamine | EN300-1919962-5.0g |
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol |
2227663-27-4 | 5g |
$4226.0 | 2023-06-02 | ||
| Enamine | EN300-1919962-10.0g |
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol |
2227663-27-4 | 10g |
$6266.0 | 2023-06-02 | ||
| Enamine | EN300-1919962-1g |
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol |
2227663-27-4 | 1g |
$1458.0 | 2023-09-17 | ||
| Enamine | EN300-1919962-5g |
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol |
2227663-27-4 | 5g |
$4226.0 | 2023-09-17 |
(1R)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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